Cas no 494854-45-4 (1H-Indole-2-carboxylic acid, 5-amino-3-iodo-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 5-amino-3-iodo-, ethyl ester
• CAS No: 494854-45-4
• MF: C₁₁H₁₁IN₂O₂
• MW: 330.121714830399
• CID: 1533943
• Update Time: 2024-08-24

1H-Indole-2-carboxylic acid, 5-amino-3-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-amino-3-iodo-, ethyl ester

• Inchi： 1S/C11H11IN2O2/c1-2-16-11(15)10-9(12)7-5-6(13)3-4-8(7)14-10/h3-5,14H,2,13H2,1H3
• InChI Key： GRXXOIVOWDJUJZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(N)C=C2)C(I)=C1C(OCC)=O

Computed Properties

• Exact Mass: 329.98613

Experimental Properties

• Density: 1.827±0.06 g/cm3(Predicted)
• Boiling Point: 473.3±40.0 °C(Predicted)
• PSA: 68.11
• pka: 13.91±0.30(Predicted)